Cas no 2229605-10-9 (2-fluoro-4-(trifluoromethyl)phenylmethanesulfonamide)

• Product Name: 2-fluoro-4-(trifluoromethyl)phenylmethanesulfonamide
• CAS No: 2229605-10-9
• MF: C₈H₇F₄NO₂S
• MW: 257.205294847488
• CID: 6352584
• PubChem ID: 152644965
• Update Time: 2025-05-20

2-fluoro-4-(trifluoromethyl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(trifluoromethyl)phenylmethanesulfonamide
• 2229605-10-9
• EN300-1987783
• [2-fluoro-4-(trifluoromethyl)phenyl]methanesulfonamide

• Inchi： 1S/C8H7F4NO2S/c9-7-3-6(8(10,11)12)2-1-5(7)4-16(13,14)15/h1-3H,4H2,(H2,13,14,15)
• InChI Key： ZGIWEMUCLNFJQU-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C(F)(F)F)=CC=1F)(N)(=O)=O

Computed Properties

• Exact Mass: 257.01336229g/mol
• Monoisotopic Mass: 257.01336229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-fluoro-4-(trifluoromethyl)phenylmethanesulfonamide

Research Briefing on 2-fluoro-4-(trifluoromethyl)phenylmethanesulfonamide (CAS: 2229605-10-9) in Chemical Biology and Pharmaceutical Applications

2-fluoro-4-(trifluoromethyl)phenylmethanesulfonamide (CAS: 2229605-10-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This sulfonamide derivative, characterized by its fluorine and trifluoromethyl substituents, exhibits promising physicochemical properties that make it a valuable candidate for drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for novel bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-fluoro-4-(trifluoromethyl)phenylmethanesulfonamide, highlighting its efficient preparation through a three-step process involving nucleophilic aromatic substitution and sulfonylation. The researchers emphasized the compound's stability under physiological conditions and its compatibility with various coupling reactions, making it an attractive intermediate for further derivatization. The study also reported preliminary screening results showing moderate inhibitory activity against carbonic anhydrase isoforms, suggesting potential applications in targeting this enzyme family.

In the context of drug discovery, a recent patent application (WO2023056789) disclosed the use of 2-fluoro-4-(trifluoromethyl)phenylmethanesulfonamide as a key building block for developing kinase inhibitors. The patent describes how the compound's unique electronic properties, conferred by the fluorine atoms and sulfonamide group, contribute to enhanced binding affinity with specific ATP-binding pockets. Molecular docking studies revealed favorable interactions with several tyrosine kinases, particularly those involved in oncogenic signaling pathways.

Pharmacological investigations have demonstrated that derivatives of 2-fluoro-4-(trifluoromethyl)phenylmethanesulfonamide exhibit improved blood-brain barrier penetration compared to similar compounds without the fluorine substitutions. This property was highlighted in a 2024 study published in ACS Chemical Neuroscience, where researchers developed CNS-active molecules incorporating this scaffold for potential neurodegenerative disease applications. The study reported significant in vivo efficacy in animal models of Parkinson's disease, with improved pharmacokinetic profiles attributed to the compound's structural features.

From a safety perspective, recent toxicological assessments of 2-fluoro-4-(trifluoromethyl)phenylmethanesulfonamide have shown favorable results. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling study published in Chemical Research in Toxicology indicated low cytotoxicity across multiple cell lines and minimal inhibition of major cytochrome P450 enzymes. These findings suggest that the compound could serve as a promising lead for further optimization with reduced risk of drug-drug interactions.

Looking forward, researchers are exploring the potential of 2-fluoro-4-(trifluoromethyl)phenylmethanesulfonamide in targeted drug delivery systems. A recent proof-of-concept study demonstrated its successful conjugation with antibody-drug conjugates (ADCs), where the sulfonamide group served as an effective linker. The compound's stability in circulation and controlled release properties make it particularly suitable for such applications, opening new avenues for cancer therapeutics.

In conclusion, 2-fluoro-4-(trifluoromethyl)phenylmethanesulfonamide (CAS: 2229605-10-9) represents a versatile and pharmacologically interesting compound with multiple potential applications in drug discovery. Its unique combination of fluorine atoms and sulfonamide functionality provides opportunities for the development of novel therapeutic agents with improved properties. Ongoing research continues to uncover new aspects of this molecule's potential, positioning it as an important scaffold in contemporary medicinal chemistry efforts.